Cas no 1823-90-1 (4-hydroxy-3,3-dimethylbutan-2-one)

• Product Name: 4-hydroxy-3,3-dimethylbutan-2-one
• CAS No: 1823-90-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00129065
• CID: 118121
• PubChem ID: 11194318
• Update Time: 2025-06-08

4-hydroxy-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-hydroxy-3,3-dimethyl-
• Hydroxypinacolone
• 4-hydroxy-3,3-dimethylbutan-2-one
• 2-Butanone, 4-hydroxy-3,3-dimethyl- (6CI,7CI,8CI,9CI)
• A1-06250
• 1823-90-1
• 2,2-dimethyl-1-hydroxy-butan-3-one
• 3,3-Dimethyl-4-hydroxybutan-2-one
• 4-hydroxy-3,3-dimethyl-2-butanone
• AKOS033816821
• EN300-108633
• 2,2-dimethyl-1-hydroxybutan-3-one
• 3,3-dimethyl-4-hydroxy-2-butanone
• SB34534
• MFCD00129065
• 3,3-dimethyl-4-hydroxy-butan-2-one
• 4-hydroxy-3,3-dimethyl-butan-2-one
• Y13534
• SY143436
• SCHEMBL1691615
• AS-77755
• CS-0160832
• Z1216812592
• AC-30558
• DYAWMXSWDGPGOI-UHFFFAOYSA-N

• MDL： MFCD00129065
• Inchi： 1S/C6H12O2/c1-5(8)6(2,3)4-7/h7H,4H2,1-3H3
• InChI Key： DYAWMXSWDGPGOI-UHFFFAOYSA-N
• SMILES： OCC(C(C)=O)(C)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 0.9±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 178.7±13.0 °C at 760 mmHg
• Flash Point: 67.3±12.4 °C
• PSA: 37.3
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

4-hydroxy-3,3-dimethylbutan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-hydroxy-3,3-dimethylbutan-2-one

Comprehensive Overview of 4-Hydroxy-3,3-dimethylbutan-2-one (CAS No. 1823-90-1)

4-Hydroxy-3,3-dimethylbutan-2-one (CAS No. 1823-90-1), also known as HDMB, is a versatile organic compound with significant applications in the fragrance, flavor, and pharmaceutical industries. This ketone derivative is characterized by its unique molecular structure, featuring a hydroxyl group at the fourth carbon and two methyl groups at the third carbon. Its chemical formula C6H12O2 and molecular weight of 116.16 g/mol make it a valuable intermediate in synthetic chemistry.

The compound’s sweet, fruity aroma has made it a popular choice in the flavor and fragrance industry. It is often used as a flavor enhancer in food products and as a fragrance additive in perfumes and cosmetics. Recent trends show growing interest in natural-like flavor compounds, and 4-Hydroxy-3,3-dimethylbutan-2-one fits this demand due to its ability to mimic natural fruit scents. Searches for "natural flavor alternatives" and "sustainable fragrance ingredients" have surged, highlighting its relevance in modern formulations.

In the pharmaceutical sector, 4-Hydroxy-3,3-dimethylbutan-2-one serves as a key intermediate in the synthesis of more complex molecules. Its hydroxyl and ketone functional groups allow for diverse chemical reactions, making it a building block for drug development. Researchers are exploring its potential in antioxidant and anti-inflammatory applications, aligning with the rising demand for bioactive compounds in medicine. Queries like "ketone derivatives in drug synthesis" and "hydroxy ketone applications" reflect this growing interest.

The synthesis of 4-Hydroxy-3,3-dimethylbutan-2-one typically involves the oxidation of corresponding alcohols or the condensation of acetone derivatives. Advances in green chemistry have led to more sustainable production methods, such as enzymatic catalysis, which reduces environmental impact. This aligns with the global shift toward eco-friendly manufacturing, a topic frequently searched as "sustainable chemical synthesis" or "green ketone production."

From a regulatory perspective, 4-Hydroxy-3,3-dimethylbutan-2-one is generally recognized as safe (GRAS) for use in food and cosmetics, provided it meets purity standards. Its low toxicity profile and biodegradability further enhance its appeal in industries prioritizing consumer safety and environmental responsibility. Searches for "safe flavor additives" and "non-toxic fragrance ingredients" underscore this priority.

In conclusion, 4-Hydroxy-3,3-dimethylbutan-2-one (CAS No. 1823-90-1) is a multifaceted compound with broad industrial applications. Its role in flavor and fragrance, pharmaceutical synthesis, and green chemistry positions it as a valuable asset in modern science. As consumer preferences evolve toward natural and sustainable products, this compound’s significance is likely to grow, making it a subject of ongoing research and innovation.